Cas no 1353974-59-0 (1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone)

• Product Name: 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone
• CAS No: 1353974-59-0
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 2155933
• Update Time: 2025-05-23

1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone
• 1-(4-(((2-Aminoethyl)(ethyl)amino)methyl)piperidin-1-yl)ethanone
• AM93948
• 1-(4-{[(2-aminoethyl)ethylamino]methyl}piperidin-1-yl)ethanone

• Inchi： 1S/C12H25N3O/c1-3-14(9-6-13)10-12-4-7-15(8-5-12)11(2)16/h12H,3-10,13H2,1-2H3
• InChI Key： PHKGHYBLSSKCKE-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CN(CC)CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Topological Polar Surface Area: 49.6

Additional information on 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone

Comprehensive Overview of 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS No. 1353974-59-0)

1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone, with the CAS number 1353974-59-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both amino-ethyl and ethyl-amino functional groups in its structure makes it a promising candidate for modulating biological targets, particularly in the realm of central nervous system (CNS) disorders and receptor-specific therapies.

In recent years, the demand for piperidine-based compounds has surged due to their potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are particularly interested in how 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone interacts with G-protein-coupled receptors (GPCRs), a family of proteins implicated in numerous physiological processes. This compound's unique structure allows it to act as a ligand or modulator, offering insights into novel therapeutic pathways.

The synthesis of CAS 1353974-59-0 involves multi-step organic reactions, including reductive amination and N-alkylation, which are critical for achieving high purity and yield. Advanced analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize its molecular properties. These methods ensure the compound meets the stringent standards required for preclinical studies and drug formulation.

From an industrial perspective, 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, pharmaceutical companies are exploring eco-friendly alternatives to traditional synthetic routes. This compound's potential for catalytic hydrogenation and solvent-free reactions aligns with the global shift toward reducing carbon footprints in chemical manufacturing.

Another area of interest is the compound's role in precision medicine. As personalized therapies gain traction, researchers are investigating how piperidine derivatives like CAS 1353974-59-0 can be tailored to individual genetic profiles. This approach could revolutionize treatments for conditions such as depression and chronic pain, where patient responses vary significantly.

In summary, 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone represents a cutting-edge intersection of organic chemistry, pharmacology, and biotechnology. Its multifaceted applications, from CNS drug development to sustainable synthesis, underscore its importance in modern scientific research. As studies continue to unfold, this compound is poised to play a pivotal role in advancing both therapeutic and industrial innovations.